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Compound of Interest

Compound Name:
2,4-bis(2-phenylpropan-2-

yl)phenol

Cat. No.: B025650 Get Quote

An In-depth Technical Guide to 2,4-bis(2-phenylpropan-2-yl)phenol

This technical guide provides a comprehensive overview of the molecular structure, chemical

properties, synthesis, and key applications of 2,4-bis(2-phenylpropan-2-yl)phenol, a sterically

hindered phenolic compound of significant interest to researchers, scientists, and professionals

in drug development and materials science.

Molecular Structure and Identification
2,4-bis(2-phenylpropan-2-yl)phenol, also known by its common name 2,4-dicumylphenol, is

an organic compound characterized by a phenol core substituted with two bulky 2-

phenylpropan-2-yl (or cumyl) groups at the ortho and para positions of the phenolic ring.[1] This

substitution pattern imparts unique steric and electronic properties to the molecule.

IUPAC Name: 2,4-bis(2-phenylpropan-2-yl)phenol[2][3][4]

Synonyms:

2,4-Dicumylphenol[2][4]

2,4-Bis(α,α-dimethylbenzyl)phenol[2][4]

2,4-Bis(1-methyl-1-phenylethyl)phenol[2][3]
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Chemical Structure:

Physicochemical and Computed Data
A summary of the key quantitative data for 2,4-bis(2-phenylpropan-2-yl)phenol is presented

below. These properties are crucial for understanding its behavior in various chemical and

biological systems.

Property Value Reference(s)

Molecular Formula C₂₄H₂₆O [2][3][4]

Molecular Weight 330.46 g/mol [3]

CAS Number 2772-45-4 [1][2][3]

InChI Key
FMUYQRFTLHAARI-

UHFFFAOYSA-N
[1][2][5]

logP (Octanol/Water) 6.044 [6]

Melting Point (Tfus)
Data not consistently available

in searches

Boiling Point (Tboil)
Data not consistently available

in searches
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Experimental Protocols
Synthesis of 2,4-bis(2-phenylpropan-2-yl)phenol via
Friedel-Crafts Alkylation
The primary method for synthesizing 2,4-bis(2-phenylpropan-2-yl)phenol is through the acid-

catalyzed Friedel-Crafts alkylation of phenol with α-methylstyrene.[7] The reaction proceeds via

the formation of a stable tertiary carbocation from α-methylstyrene, which then acts as an

electrophile, attacking the electron-rich phenol ring.

Materials:

Phenol (PhOH)

α-Methylstyrene (AMS)

p-Toluenesulfonic acid (catalyst)

Sodium bicarbonate (for neutralization)

Anhydrous magnesium sulfate (for drying)

Diethyl ether (for extraction)

Distilled water

Procedure:

To a reaction flask, add phenol (1.0 eq) and p-toluenesulfonic acid (0.001 eq).[8]

Heat the mixture to a temperature range of 80°C to 90°C.[8]

Slowly add α-methylstyrene (1.2 eq) to the mixture over a period of 300 minutes while

maintaining the temperature.[8]

After the addition of α-methylstyrene is complete, continue to stir the reaction mixture at the

same temperature for an additional 60 minutes to ensure the reaction goes to completion.[8]
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For neutralization, prepare a solution of sodium bicarbonate (0.001 eq) in distilled water and

add it to the reaction mixture at 90-100°C, stirring for 60 minutes.[8]

To remove water, perform vacuum distillation at 120°C for 120 minutes.[8]

The resulting crude product can be further purified. One method involves extraction with

diethyl ether, drying the organic phase with anhydrous magnesium sulfate, and removing the

solvent under reduced pressure.[9] For higher purity, a two-step recrystallization process can

be employed.[10]

Signaling Pathways and Mechanisms of Action
The prominent application of 2,4-bis(2-phenylpropan-2-yl)phenol as an antioxidant is

attributed to its ability to act as a radical scavenger.[1] The primary mechanism is through

Hydrogen Atom Transfer (HAT).[1][7]

Hydrogen Atom Transfer (HAT) Mechanism
In the HAT mechanism, the phenolic hydroxyl group donates its hydrogen atom to a reactive

free radical (R•), thereby neutralizing the radical and preventing it from causing oxidative

damage to other molecules.[1][7] This process results in the formation of a stable phenoxyl

radical. The steric hindrance provided by the bulky 2-phenylpropan-2-yl groups at the ortho and

para positions helps to stabilize this newly formed radical, preventing it from participating in

further undesirable reactions.[1]

Caption: Hydrogen Atom Transfer (HAT) mechanism of 2,4-bis(2-phenylpropan-2-yl)phenol.

Experimental Workflow: Synthesis and Purification
The general workflow for the laboratory synthesis and subsequent purification of 2,4-bis(2-
phenylpropan-2-yl)phenol is outlined below.

Caption: General workflow for the synthesis and purification of the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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